molecular formula AsCsH2O4 B1173901 Citric acid/cesium,(1:x) salt CAS No. 15810-08-9

Citric acid/cesium,(1:x) salt

Cat. No.: B1173901
CAS No.: 15810-08-9
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Description

Citric acid/cesium,(1:x) salts are coordination compounds formed by the reaction of citric acid (C₆H₈O₇) with cesium ions (Cs⁺) in varying stoichiometric ratios. The "(1:x)" notation indicates the molar ratio of citric acid to cesium ions, which determines the degree of proton replacement in the carboxylic acid groups. Citric acid, a tricarboxylic acid, forms stable chelate complexes with Cs⁺ via its three carboxyl (-COOH) and one hydroxyl (-OH) group, enhancing its utility in environmental remediation (e.g., radioactive Cs-137 removal) and catalysis .

Properties

CAS No.

15810-08-9

Molecular Formula

AsCsH2O4

Synonyms

Citric acid/cesium,(1:x) salt

Origin of Product

United States

Chemical Reactions Analysis

Neutralization Reaction

Cesium hydroxide or carbonate reacts with citric acid to form cesium citrate:
3ceCsOH+\ceC6H8O7\ceCs3C6H5O7+3ceH2O3\\ce{CsOH}+\ce{C6H8O7}\rightarrow \ce{Cs3C6H5O7}+3\\ce{H2O}
This method yields high-purity products when conducted in anhydrous solvents like acetone or isopropyl acetate .

Precipitation Method

Adding cesium salts (e.g., CsCl) to citric acid solutions induces precipitation:
3ceCsCl+\ceC6H8O7\ceCs3C6H5O7+3ceHCl3\\ce{CsCl}+\ce{C6H8O7}\rightarrow \ce{Cs3C6H5O7}+3\\ce{HCl}
Optimal precipitation occurs at pH 6–8 and moderate temperatures (20–40°C) .

Ion Exchange

Cesium sulfate solutions treated with lime (Ca(OH)₂) generate cesium hydroxide, which is neutralized with citric acid :
\ceCs2SO4+\ceCa(OH)22ceCsOH+\ceCaSO4\ce{Cs2SO4}+\ce{Ca(OH)2}\rightarrow 2\\ce{CsOH}+\ce{CaSO4}
3ceCsOH+\ceC6H8O7\ceCs3C6H5O7+3ceH2O3\\ce{CsOH}+\ce{C6H8O7}\rightarrow \ce{Cs3C6H5O7}+3\\ce{H2O}

Thermal Decomposition

At elevated temperatures (>150°C), cesium citrate decomposes into cesium oxide, carbon dioxide, and water:
\ceCs3C6H5O73ceCs2O+6ceCO2+4ceH2O\ce{Cs3C6H5O7}\rightarrow 3\\ce{Cs2O}+6\\ce{CO2}+4\\ce{H2O}
Decomposition kinetics are accelerated in acidic environments due to proton-assisted breakdown of citrate anions .

Chelation with Metal Ions

Cesium citrate acts as a chelating agent for transition metals (e.g., Fe³⁺, Ca²⁺), forming stable complexes:
\ceCs3C6H5O7+\ceFeCl3\ceCs3[Fe(C6H5O7)2]+3ceCl\ce{Cs3C6H5O7}+\ce{FeCl3}\rightarrow \ce{Cs3[Fe(C6H5O7)2]}+3\\ce{Cl^-}
This property is utilized in pharmaceuticals to enhance mineral bioavailability .

pH-Dependent Reactivity

The citrate ion’s protonation state (H₃A, H₂A⁻, HA²⁻, A³⁻) governs its reactivity:

  • Low pH (<3): Predominantly H₃A, limiting ionic interactions .

  • Neutral pH (6–8): Partially deprotonated (H₂A⁻/HA²⁻), enabling salt formation .

  • High pH (>10): Fully deprotonated (A³⁻), increasing solubility but risking cesium hydroxide formation .

Stability Considerations

FactorEffect on Stability
TemperatureDecomposition >150°C
pHUnstable in strongly acidic media
MoistureHygroscopic; requires anhydrous storage

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Cs⁺ Retention Efficiency of Organic Acid Salts

Acid Type Acid:Cs⁺ Ratio Retention Efficiency (%) Viscosity Challenges
Citric Acid 1:2 92 Low
Tartaric Acid 1:1 85 Moderate
EDTA 1:0.5 88 High
Stearic Acid 1:0.5 75 Severe

Data sourced from reverse osmosis studies .

Q & A

Basic Research Questions

Q. What experimental methodologies are recommended for synthesizing cesium citrate salts with controlled stoichiometry (1:x)?

  • Methodological Answer : Synthesis can be achieved via neutralization reactions between citric acid and cesium hydroxide or carbonate. For precise stoichiometric control, titrate citric acid with cesium hydroxide while monitoring pH to target specific protonation states (e.g., mono-, di-, or tri-cesium citrate). Use volumetric flasks and standardized solutions to ensure accuracy, as demonstrated in lysozyme-AuNP synthesis protocols involving salt concentration gradients . Post-synthesis, characterize via gravimetric analysis or ion chromatography to verify cesium-to-citrate ratios .

Q. How can researchers validate the purity and structural integrity of synthesized cesium citrate salts?

  • Methodological Answer : Employ a combination of techniques:

  • Refractometry : Measure salt content in aqueous solutions using a salinity refractometer calibrated for cesium salts .
  • Thermogravimetric Analysis (TGA) : Assess thermal stability and hydration states.
  • FT-IR Spectroscopy : Confirm citrate coordination via carboxylate (COO⁻) stretching bands (~1600 cm⁻¹).
    Cross-reference results with X-ray diffraction (XRD) for crystallographic validation, as applied in cesium adsorption studies on inorganic matrices .

Advanced Research Questions

Q. What strategies address contradictions in solubility data for cesium citrate salts across varying pH and temperature conditions?

  • Methodological Answer : Systematic solubility studies should be conducted using simulated salt solutions under controlled conditions (e.g., ionic strength, counterion effects). For example, replicate high-cesium salt solution preparation methods by spiking cesium concentrations beyond detection thresholds and analyzing leaching behavior via inductively coupled plasma mass spectrometry (ICP-MS) . Address discrepancies by comparing data with thermodynamic models (e.g., Pitzer equations) to account for activity coefficients in concentrated solutions .

Q. How can researchers optimize cesium citrate synthesis for applications requiring minimal byproduct formation?

  • Methodological Answer : Apply metabolic pathway optimization principles used in citric acid production by Aspergillus niger. Use power-law formalism or S-system models to simulate reaction kinetics and identify rate-limiting steps (e.g., proton transfer during neutralization). Validate predictions via controlled experiments with incremental cesium additions, monitoring pH and conductivity in real-time . For industrial-scale relevance, integrate membrane filtration to remove unreacted ions .

Q. What advanced analytical techniques quantify cesium ion interactions in multi-component systems (e.g., biological fluids or environmental matrices)?

  • Methodological Answer :

  • Adsorption-Desorption Studies : Use synthetic zeolites or bentonite to isolate cesium ions from complex mixtures, as demonstrated in cesium-contaminated soil remediation .
  • Isothermal Titration Calorimetry (ITC) : Measure binding affinities between cesium citrate and biomolecules (e.g., proteins).
  • Synchrotron X-ray Absorption Spectroscopy (XAS) : Resolve cesium coordination environments at atomic resolution .

Methodological Challenges and Solutions

Q. How to resolve inconsistencies in cesium citrate’s buffering capacity reported in different studies?

  • Answer : Standardize buffer preparation protocols (e.g., ionic strength adjusters, temperature control). Re-evaluate conflicting data using potentiometric titrations with cesium-specific electrodes, referencing citric acid’s pKa values (3.1, 4.8, 6.4) to model buffer ranges. Discrepancies may arise from citrate polymorphism or hydration states, necessitating XRD or NMR validation .

Q. What experimental designs mitigate interference from competing ions in cesium citrate quantification?

  • Answer : Implement ion-selective membranes or chelating agents (e.g., crown ethers) during sample preparation. For spectroscopic methods, use standard addition curves with cesium-spiked samples to correct for matrix effects, as applied in cesium leaching tests .

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